![molecular formula C9H11F2NO B1421032 3-(2,2-Difluoroethoxy)-4-methylaniline CAS No. 1183987-08-7](/img/structure/B1421032.png)
3-(2,2-Difluoroethoxy)-4-methylaniline
Overview
Description
“3-(2,2-Difluoroethoxy)-4-methylaniline” is a compound that contains an aniline group, which is a phenyl group attached to an amino group. It also contains a difluoroethoxy group attached to the third carbon of the phenyl ring and a methyl group attached to the fourth carbon .
Molecular Structure Analysis
The molecular structure of this compound would consist of a benzene ring (from the aniline) with an amino group (NH2), a methyl group (CH3), and a 2,2-difluoroethoxy group (OCH2CF2H) attached to it .
Chemical Reactions Analysis
As an aniline derivative, this compound could participate in various chemical reactions. For example, it might undergo electrophilic substitution reactions or could be used as a building block in the synthesis of more complex molecules .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. For example, the presence of the difluoroethoxy group might influence its polarity, boiling point, and solubility .
Scientific Research Applications
Medicine: Antiviral and Anticancer Potential
The structure of 3-(2,2-Difluoroethoxy)-4-methylaniline suggests potential utility in medicinal chemistry, particularly due to the presence of an aniline group, which is common in pharmaceuticals. Indole derivatives, which share structural similarities, have shown diverse biological activities, including antiviral and anticancer properties . The difluoroethoxy group could potentially be leveraged to improve the pharmacokinetic properties of drug molecules.
Agriculture: Herbicide Development
In agriculture, compounds similar to 3-(2,2-Difluoroethoxy)-4-methylaniline are used in the synthesis of herbicides like penoxsulam . This compound could serve as a precursor or an active moiety in developing new herbicides with improved efficacy and environmental profiles.
Environmental Science: Pollutant Degradation
Compounds with ether and aniline functionalities are often studied for their environmental behavior, including degradation patterns . 3-(2,2-Difluoroethoxy)-4-methylaniline could be a subject of research in understanding the environmental fate of similar organic compounds.
Pharmacology: Drug Design and Synthesis
The compound’s structure is conducive to modification, making it a valuable scaffold in drug design. Its potential to bind to various receptors can be explored to develop new therapeutic agents with targeted action .
Analytical Chemistry: Standard Development
Due to its unique structure, 3-(2,2-Difluoroethoxy)-4-methylaniline could be used to develop analytical standards for calibrating instruments and validating methods, particularly in HPLC and other chromatographic techniques .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(2,2-difluoroethoxy)-4-methylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2NO/c1-6-2-3-7(12)4-8(6)13-5-9(10)11/h2-4,9H,5,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYTQHCQAWMMFDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N)OCC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,2-Difluoroethoxy)-4-methylaniline |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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